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Compound of Interest

Compound Name: 1,4-Dibromo-2,5-diethynylbenzene

Cat. No.: B3268345 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1,4-
Dibromo-2,5-diethynylbenzene, including its chemical identity, properties, synthesis, and

applications. This document is intended to serve as a valuable resource for professionals in the

fields of chemical research, materials science, and drug development.

Chemical Identity and Properties
1,4-Dibromo-2,5-diethynylbenzene is a halogenated aromatic hydrocarbon with the chemical

formula C₁₀H₄Br₂.[1] Its structure consists of a central benzene ring substituted with two

bromine atoms and two ethynyl groups at the 1, 4, and 2, 5 positions, respectively.

CAS Number: 478190-80-6[1]

Molecular Formula: C₁₀H₄Br₂[1]

Molecular Weight: 283.95 g/mol [1]

A summary of the available physical and chemical properties for 1,4-Dibromo-2,5-
diethynylbenzene is presented in the table below. It is important to note that specific

experimental data for properties such as melting point, boiling point, and solubility are not

readily available in the reviewed literature. Safety data sheets for structurally similar

compounds suggest that it is likely a solid at room temperature.
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Property Value Source

CAS Number 478190-80-6 [1]

Molecular Formula C₁₀H₄Br₂ [1]

Molecular Weight 283.95 g/mol [1]

Appearance Likely a solid
Inferred from similar

compounds

Synthesis and Purification
The synthesis of 1,4-Dibromo-2,5-diethynylbenzene is not explicitly detailed in readily

available literature. However, a common and effective method for the synthesis of similar

diethynylbenzene derivatives involves a two-step process: a Sonogashira coupling reaction

followed by a deprotection step.

General Synthetic Approach
A plausible synthetic route for 1,4-Dibromo-2,5-diethynylbenzene is outlined below. This

proposed method is based on established protocols for the synthesis of analogous compounds.
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Step 1: Sonogashira Coupling

Step 2: Deprotection

1,4-Dibromo-2,5-diiodobenzene

Pd(PPh₃)₂Cl₂, CuI, Et₃N

Ethynyltrimethylsilane

1,4-Dibromo-2,5-bis(trimethylsilylethynyl)benzene

1,4-Dibromo-2,5-bis(trimethylsilylethynyl)benzene

K₂CO₃, MeOH/THF

1,4-Dibromo-2,5-diethynylbenzene

Click to download full resolution via product page

Figure 1: Proposed synthetic workflow for 1,4-Dibromo-2,5-diethynylbenzene.

Experimental Protocol (Proposed)
The following is a generalized experimental protocol for the synthesis of 1,4-Dibromo-2,5-
diethynylbenzene based on similar preparations. Researchers should optimize these

conditions for their specific laboratory setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3268345?utm_src=pdf-body-img
https://www.benchchem.com/product/b3268345?utm_src=pdf-body
https://www.benchchem.com/product/b3268345?utm_src=pdf-body
https://www.benchchem.com/product/b3268345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Sonogashira Coupling to form 1,4-Dibromo-2,5-bis(trimethylsilylethynyl)benzene

To a solution of 1,4-dibromo-2,5-diiodobenzene (1.0 eq) in a suitable solvent such as

triethylamine or a mixture of THF and an amine, add a palladium catalyst, for example,

bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, ~2-5 mol%), and a copper(I)

co-catalyst like copper(I) iodide (CuI, ~2-5 mol%).

The mixture is typically degassed and placed under an inert atmosphere (e.g., argon or

nitrogen).

Ethynyltrimethylsilane (a slight excess, e.g., 2.2 eq) is then added dropwise to the reaction

mixture.

The reaction is stirred at room temperature or slightly elevated temperatures until

completion, which can be monitored by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Upon completion, the reaction mixture is worked up by filtering off the catalyst and washing

the organic layer with aqueous solutions to remove the amine and other water-soluble

byproducts. The organic solvent is then removed under reduced pressure.

Step 2: Deprotection to yield 1,4-Dibromo-2,5-diethynylbenzene

The crude 1,4-dibromo-2,5-bis(trimethylsilylethynyl)benzene is dissolved in a mixture of

solvents like methanol (MeOH) and tetrahydrofuran (THF).

A base, such as potassium carbonate (K₂CO₃) or potassium fluoride (KF), is added to the

solution.

The mixture is stirred at room temperature until the deprotection of the trimethylsilyl (TMS)

groups is complete, as indicated by TLC or other analytical methods.

The product is then isolated by extraction and purified.

Purification
Purification of the final product, 1,4-Dibromo-2,5-diethynylbenzene, is typically achieved

through column chromatography on silica gel. The choice of eluent will depend on the polarity
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of the compound and any remaining impurities. Recrystallization from a suitable solvent system

may also be employed to obtain a highly pure product.

Applications in Research and Development
1,4-Dibromo-2,5-diethynylbenzene is a valuable building block in organic synthesis,

particularly in the construction of complex, conjugated organic materials. The presence of both

reactive bromine atoms and terminal ethynyl groups allows for selective and sequential cross-

coupling reactions.

The ethynyl groups can participate in reactions such as the Sonogashira coupling, click

chemistry, and polymerization. The bromine atoms are amenable to various palladium-

catalyzed cross-coupling reactions, including Suzuki, Stille, and Heck couplings. This dual

reactivity makes it a versatile precursor for the synthesis of:

Conjugated Polymers and Oligomers: These materials are of significant interest for

applications in organic electronics, such as organic light-emitting diodes (OLEDs), organic

photovoltaics (OPVs), and organic field-effect transistors (OFETs).

Molecular Wires and Nanostructures: The rigid, linear nature of the diethynylbenzene core

makes it an ideal component for the construction of molecular-scale wires and other

nanostructures.

Functional Materials: By further functionalizing the ethynyl groups, a wide range of materials

with tailored optical, electronic, or sensory properties can be developed.

The logical relationship for its use in creating extended conjugated systems via Sonogashira

coupling is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3268345?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3268345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,4-Dibromo-2,5-diethynylbenzene
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Figure 2: Application in Sonogashira cross-coupling reactions.

Safety Information
Specific safety data for 1,4-Dibromo-2,5-diethynylbenzene is not readily available. However,

based on the reactivity of similar compounds, it should be handled with care in a well-ventilated

fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat,

should be worn at all times. The safety data sheets (SDS) for similar chemicals, such as 1,4-

dibromo-2,5-diethylbenzene and 1,4-dibromo-2,5-dimethylbenzene, indicate that these

compounds can cause skin and eye irritation.[2][3] Therefore, similar precautions should be

taken when handling 1,4-Dibromo-2,5-diethynylbenzene.

Conclusion
1,4-Dibromo-2,5-diethynylbenzene is a key synthetic intermediate with significant potential in

the development of novel organic materials. Its versatile reactivity allows for the construction of

a wide array of complex molecular architectures. While detailed physical property data is

currently limited, the proposed synthetic route provides a solid foundation for its preparation in

a laboratory setting. Further research into this compound and its derivatives is likely to uncover

new and exciting applications in materials science and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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